Cas no 117635-22-0 (Benzene, 1,4-dibromo-2,5-dioctyl-)

• Product Name: Benzene, 1,4-dibromo-2,5-dioctyl-
• CAS No: 117635-22-0
• MF: C₂₂H₃₆Br₂
• MW: 460.329245567322
• CID: 1206954
• PubChem ID: 59821637
• Update Time: 2025-10-28

Benzene, 1,4-dibromo-2,5-dioctyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dibromo-2,5-dioctyl-
• 1,4-dibromo-2,5-dioctylBenzene
• AKOS034834121
• DA-30232
• E84578
• 117635-22-0
• 1,4-Dibromo-2,5-dioctyl-benzene
• BS-45473
• SCHEMBL4225017
• DTXSID10733094

• Inchi： 1S/C22H36Br2/c1-3-5-7-9-11-13-15-19-17-22(24)20(18-21(19)23)16-14-12-10-8-6-4-2/h17-18H,3-16H2,1-2H3
• InChI Key： NNODKPIGQMPPQW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CCCCCCCC)Br)CCCCCCCC

Computed Properties

• Exact Mass: 458.11848
• Monoisotopic Mass: 458.11838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Benzene, 1,4-dibromo-2,5-dioctyl-

Introduction to Benzene, 1,4-dibromo-2,5-dioctyl- (CAS No. 117635-22-0)

Benzene, 1,4-dibromo-2,5-dioctyl- (CAS No. 117635-22-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science and pharmaceutical research. This compound is characterized by a benzene ring substituted with two bromine atoms at the 1,4 positions and two octyl groups at the 2,5 positions. The combination of these functional groups imparts distinct physical and chemical properties that make it a valuable compound for advanced research and development.

The molecular formula of Benzene, 1,4-dibromo-2,5-dioctyl- is C₂₀H₃₄Br₂, and its molecular weight is approximately 439.38 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and alkylation steps. The precise control over these reactions ensures the formation of the desired product with high purity and yield.

In terms of physical properties, Benzene, 1,4-dibromo-2,5-dioctyl- is a colorless to pale yellow liquid at room temperature. It has a relatively high boiling point due to the presence of the long alkyl chains and the halogen substituents. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, toluene, and hexane. These solubility characteristics make it suitable for use in various solvent-based processes and formulations.

The chemical stability of Benzene, 1,4-dibromo-2,5-dioctyl- is another important aspect to consider. Under standard laboratory conditions, the compound remains stable and does not readily undergo degradation or decomposition. However, it is important to store it in a cool, dry place away from strong oxidizing agents and direct sunlight to maintain its integrity over extended periods.

In the field of materials science, Benzene, 1,4-dibromo-2,5-dioctyl- has shown promise as a precursor for the synthesis of advanced polymers and copolymers. The presence of bromine atoms provides reactive sites for further functionalization through various chemical reactions such as substitution and elimination processes. This versatility allows researchers to tailor the properties of the resulting materials for specific applications, such as coatings, adhesives, and electronic materials.

In pharmaceutical research, Benzene, 1,4-dibromo-2,5-dioctyl- has been explored as a potential lead compound for drug discovery. Recent studies have focused on its ability to modulate biological pathways and interact with specific protein targets. For instance, preliminary in vitro assays have demonstrated that this compound can inhibit certain enzymes involved in inflammatory responses and cancer cell proliferation. These findings suggest that Benzene, 1,4-dibromo-2,5-dioctyl- may have therapeutic potential in treating diseases characterized by chronic inflammation or uncontrolled cell growth.

To further investigate the biological activity of Benzene, 1,4-dibromo-2,5-dioctyl-, several research groups have conducted detailed structure-activity relationship (SAR) studies. These studies aim to identify key structural features that contribute to the compound's biological effects and optimize its pharmacological properties. By systematically modifying the substituents on the benzene ring or introducing additional functional groups, researchers can fine-tune the compound's potency and selectivity.

In addition to its potential therapeutic applications, Benzene, 1,4-dibromo-2,5-dioctyl- has also been studied for its environmental impact. While it is not classified as a hazardous substance under current regulations, it is important to assess its biodegradability and ecotoxicity to ensure its safe use in industrial processes. Preliminary studies have shown that under certain conditions, microorganisms can break down this compound into less harmful byproducts. However, more comprehensive research is needed to fully understand its environmental fate and effects.

The synthesis of Benzene, 1,4-dibromo-2,5-dioctyl- involves multiple steps that require careful control over reaction conditions such as temperature, pressure, and catalyst selection. One common approach involves starting with bromobenzene or dibromobenzene as the initial substrate and sequentially introducing the octyl groups through alkylation reactions using appropriate reagents such as octyl halides or Grignard reagents. The final product is then purified through techniques such as distillation or column chromatography to achieve high purity levels.

The safety profile of Benzene, 1,4-dibromo-2,5-dioctyl- is an important consideration for both laboratory use and industrial applications. While it does not pose significant acute toxicity risks at typical exposure levels encountered in research settings or manufacturing processes involving proper handling protocols are essential to minimize any potential hazards associated with skin contact or inhalation of vapors.

In conclusion,Benzene,1,4-dibromo-2,5-dioctyl-(CAS No.117635-22-0) represents a versatile organic compound with diverse applications in materials science and pharmaceutical research. Its unique chemical structure offers opportunities for developing novel materials with tailored properties and exploring new therapeutic avenues through targeted drug discovery efforts. As research in this area continues to advance,Benzene,1,4-dibromo-2,5-dioctyl-(CAS No.117635-22-0) is likely to play an increasingly important role in driving innovation across multiple scientific disciplines.